Cas no 7464-84-8 (1,7-Dimethyl-3-isobutylxanthine)

• Product Name: 1,7-Dimethyl-3-isobutylxanthine
• CAS No: 7464-84-8
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 47493
• PubChem ID: 343637
• Update Time: 2025-04-19

1,7-Dimethyl-3-isobutylxanthine Chemical and Physical Properties

Names and Identifiers

• 1,7-Dimethyl-3-isobutylxanthine
• 1,7-Dimethyl-3--(2-methylpropyl)purine-2,6-dione
• 1,7-dimethyl-3-(2-methylpropyl)purine-2,6-dione
• 3-Isobutyl-1,7-dimethyl-3,7-dihydro-purin-2,6-dion
• 3-isobutyl-1,7-dimethyl-3,7-dihydro-purine-2,6-dione
• 3-isobutyl-Paraxanthine
• BDBM50025575
• 7464-84-8
• NSC-400043
• NSC400043
• DTXSID00321929
• 1H-Purine-2,6-dione, 3,7-dihydro-1,7-dimethyl-3-(2-methylpropyl)-
• 1,7-dimethyl-3-(2-methylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CHEMBL25096
• SCHEMBL1200300
• 3-Isobutyl-1,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• Inchi： 1S/C11H16N4O2/c1-7(2)5-15-9-8(13(3)6-12-9)10(16)14(4)11(15)17/h6-7H,5H2,1-4H3
• InChI Key： GJZLMIMXCYMPSI-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2=C(N=CN2C)N1CC(C)C)=O

Computed Properties

• Exact Mass: 236.12700
• Monoisotopic Mass: 236.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.3
• Boiling Point: 427 °C at 760 mmHg
• Flash Point: 212.1 °C
• Refractive Index: 1.625
• PSA: 61.82000
• LogP: 0.08970